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Compound of Interest

Compound Name: MS21570

Cat. No.: B1676852 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This guide provides a detailed, step-by-step procedure for the safe

disposal of MS21570, a selective GPR171 antagonist. Adherence to these protocols is

essential for minimizing risks and maintaining a safe research environment.

MS21570 is a solid, white to off-white powder.[1] While specific ecotoxicity data is unavailable,

it is crucial to handle and dispose of this compound with care to prevent environmental

contamination.[2] Waste must be disposed of in accordance with federal, state, and local

environmental control regulations.[2]

Key Compound Characteristics
A summary of the pertinent physical and chemical properties of MS21570 is provided below to

inform safe handling and disposal practices.
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Property Value

Molecular Formula C10H11N3S2

Molecular Weight 237.34 g/mol

Appearance Solid, white to off-white powder

CAS Number 65373-29-7

Storage
Powder: -20°C for 3 years, 4°C for 2 years. In

solvent: -80°C for 2 years, -20°C for 1 year.

Solubility
Soluble in DMSO (up to 125 mg/mL) and

ethanol (up to 100 mM).[1]

Experimental Protocols: Disposal Procedure
The following protocol outlines the necessary steps for the proper disposal of MS21570 waste,

including unused product, contaminated materials, and empty containers.

1. Waste Identification and Segregation:

Identify all MS21570 waste streams: This includes pure, unadulterated MS21570, solutions

containing MS21570, and any materials contaminated with the compound (e.g., pipette tips,

gloves, bench paper, and empty containers).

Segregate MS21570 waste: Do not mix with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling MS21570 waste. This includes:

Splash goggles[2]

Gloves[2]

A lab coat or full suit[2]
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A dust respirator for handling the powder form to avoid inhalation.[2]

3. Containerization:

Solid Waste:

Place all solid waste contaminated with MS21570 (e.g., gloves, wipes, contaminated

labware) into a designated, sealable, and clearly labeled hazardous waste container.

For spills of solid MS21570, use appropriate tools to carefully transfer the material into a

convenient waste disposal container.[2]

Liquid Waste:

Collect all liquid waste containing MS21570 in a dedicated, leak-proof, and sealable

container.

Ensure the container is compatible with the solvents used (e.g., DMSO, ethanol).

Empty Containers:

Triple-rinse empty containers that held MS21570 with a suitable solvent.

Collect the rinsate as hazardous liquid waste.

After rinsing, the container can typically be disposed of as non-hazardous waste, but

confirm this with your institutional guidelines.

4. Labeling:

Clearly label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "MS21570" and its CAS number: "65373-29-7"

An accurate list of the container's contents, including all solvents and their approximate

concentrations.
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The date the waste was first added to the container.

The responsible researcher's name and contact information.

5. Storage:

Store sealed waste containers in a designated, secure, and well-ventilated satellite

accumulation area.

Keep waste containers away from heat and sources of ignition.[2]

6. Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office.

Follow all institutional procedures for waste manifest documentation.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of MS21570.
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Caption: Workflow for the safe disposal of MS21570 waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of MS21570, fostering a secure research environment and upholding their

commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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